1-(4-amino-1,2,5-oxadiazol-3-yl)-N'-[4-(dimethylamino)benzylidene]-5-methyl-1H-1,2,3-triazole-4-carbohydrazide

• IUPAC Name: 1-(4-amino-1,2,5-oxadiazol-3-yl)-N-[(E)-[4-(dimethylamino)phenyl]methylideneamino]-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C15H17N9O2/c1-9-12(18-22-24(9)14-13(16)20-26-21-14)15(25)19-17-8-10-4-6-11(7-5-10)23(2)3/h4-8H,1-3H3,(H2,16,20)(H,19,25)/b17-8+
• InChI Key: CKYHKXUYHPQEDY-CAOOACKPSA-N
• Canonical SMILES: CC1=C(N=NN1C2=NON=C2N)C(=O)NN=CC3=CC=C(C=C3)N(C)C
• Isomeric SMILES: CC1=C(N=NN1C2=NON=C2N)C(=O)N/N=C/C3=CC=C(C=C3)N(C)C
• Molecular Formula: C15H17N9O2
• Molecular Weight: 355.36 g/mol

Description

1-(4-amino-1,2,5-oxadiazol-3-yl)-N'-[4-(dimethylamino)benzylidene]-5-methyl-1H-1,2,3-triazole-4-carbohydrazide is a useful research compound. Its molecular formula is C15H17N9O2 and its molecular weight is 355.36 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 355.15052082 g/mol and the complexity rating of the compound is 509. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound belongs to a class of chemicals that includes oxadiazoles and triazoles, known for their varied applications in chemical synthesis and potential biological activities. Research on similar compounds has led to the development of new synthetic methodologies and the exploration of their reactivity. For instance, the synthesis of 1,3,4-oxadiazoles from dimethylamino azirines and carbohydrazides has been demonstrated, highlighting the versatility of these compounds in organic synthesis (H. Link, 1978). This process involves the reaction of 3-dimethylamino-2,2-dimethyl-2 H-azirine with aromatic carbohydrazides to yield a variety of oxadiazole derivatives.

Biological Activities

Compounds with structures similar to the one mentioned have been investigated for their antimicrobial and antitumor properties. A study on azole derivatives, including oxadiazole, thiazolidine, and triazole, starting from furan-2-carbohydrazide, showed some of these compounds have antimicrobial activities against tested microorganisms (Serap Başoğlu et al., 2013). Additionally, benzimidazole derivatives synthesized from carbohydrazide precursors demonstrated potential antimicrobial activities, emphasizing the significance of carbohydrazide scaffolds in medicinal chemistry (A. El-masry et al., 2000). Furthermore, the synthesis of oxadiazole compounds incorporating imidazole and pyrazole rings has been explored, with some derivatives showing promising anthelmintic activity (K. Patel et al., 2010).

Antioxidant and Antitumor Effects

Aromatic C-nucleosides containing oxadiazole units synthesized from carbohydrazides have been evaluated for their antioxidant and antitumor activities. This research indicates the potential of such compounds in developing new therapeutic agents (M. M. El Sadek et al., 2014).